1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 5,8-dioxaspiro[3.5]nonan-6-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c9-4-7-5-10-6-8(11-7)2-1-3-8;/h7H,1-6,9H2;1H
• InChI Key: WQAWSEFYVXVTOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)COCC(O2)CN.Cl

Description

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride is a chemical compound that has garnered significant attention in scientific research due to its potential biological activity and various applications. This compound is characterized by its unique spirocyclic structure, which includes a dioxaspiro group and a methanamine moiety.

Preparation Methods

The synthesis of 1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride involves several steps, starting from readily available precursors. The synthetic route typically includes the formation of the spirocyclic core followed by the introduction of the methanamine group. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve optimization of these reaction conditions to achieve higher yields and purity .

Chemical Reactions Analysis

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methanamine group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s potential biological activity makes it a candidate for studies related to enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-{5,8-Dioxaspiro[3.5]nonan-6-yl}methanaminehydrochloride can be compared with other similar compounds, such as:

{5,8-Dioxaspiro[3.5]nonan-6-yl}methanesulfonyl chloride: This compound shares the spirocyclic core but has a different functional group, leading to different chemical properties and applications.

{5,8-Dioxaspiro[3.5]nonan-6-yl}methanol: This compound also shares the spirocyclic core but has a hydroxyl group instead of a methanamine group, resulting in different reactivity and uses.

The uniqueness of this compound lies in its specific structure and the presence of the methanamine group, which imparts distinct chemical and biological properties.